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Compound of Interest

Compound Name: (2-Methoxyethyl)benzene

Cat. No.: B124563

(2-Methoxyethyl)benzene: A Technical Overview

This guide provides a comprehensive overview of (2-Methoxyethyl)benzene, a significant
organic compound utilized in various industrial applications, particularly within the flavor and
fragrance industries. This document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its chemical identity, properties, synthesis,
and analytical characterization.

Chemical Identity

IUPAC Name: (2-Methoxyethyl)benzene[1][2]

Synonyms: A variety of synonyms are used to refer to (2-Methoxyethyl)benzene in scientific
literature and commercial contexts. These include:

1-Methoxy-2-phenylethane[1][2][3][4]

2-Phenylethyl methyl ether[1][3][4]

Methyl phenethyl ether[3][4][5]

Benzene, (2-methoxyethyl)-[1][3][6]

B-Phenylethyl methyl ether[2][4]
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o Kewda ether[3][4][5]

o Methyl phenethyl oxide[3][4][5]

e Phenylethyl methyl ether[3][4]

o Methyl 2-phenethyl ether[3][4]

e 2-methoxy-ethyl-benzene[1]

Pandanol[7]

Physicochemical Properties

A summary of the key quantitative data for (2-Methoxyethyl)benzene is presented in the table

below for easy reference and comparison.

Property Value Source

Molecular Formula C9H120 [11121[4151181

Molecular Weight 136.19 g/mol [11[31[5]

CAS Number 3558-60-9 [2][4][5][8]
Colorless to light yellow clear

Appearance . [71[°]
liquid
Powerful, diffusive,

Odor penetrating, warm, floral, rosy- [7][10]
green

Density 0.95 g/cm?3 [5]

Boiling Point 190 °C [5]

Flash Point 80 °C [51[7]

Water Solubility 0.25 g/L [1]

logP 2.17 [1]

Refractive Index 1.493 [8]
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Experimental Protocols
Synthesis of (2-Methoxyethyl)benzene via Williamson
Ether Synthesis

A common and effective method for the synthesis of (2-Methoxyethyl)benzene is the
Williamson ether synthesis. The following protocol is a general procedure that can be adapted
for this purpose.

Materials:

e 2-Phenylethanol

e Asuitable base (e.g., Sodium Hydride, Potassium Carbonate)
e Methylating agent (e.g., Dimethyl sulfate, Methyl iodide)

¢ Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Acetonitrile)
o Diethyl ether

e Saturated aqueous ammonium chloride solution

e Saturated aqueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

Procedure:

o Deprotonation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve 2-phenylethanol in the anhydrous solvent. Cool the solution in an ice
bath. Add the base portion-wise to the stirred solution. Allow the reaction to stir at room
temperature for a specified time to ensure complete formation of the alkoxide.
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» Alkylation: Cool the reaction mixture again in an ice bath and add the methylating agent
dropwise. Allow the reaction to warm to room temperature and stir overnight.

o Work-up: Quench the reaction by the slow addition of a saturated aqueous ammonium
chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether.

 Purification: Wash the combined organic layers sequentially with saturated agueous sodium
bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

o Chromatography: Purify the crude product by flash column chromatography on silica gel
using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to yield
pure (2-Methoxyethyl)benzene.

Analytical Characterization

The identity and purity of the synthesized (2-Methoxyethyl)benzene can be confirmed using
various analytical techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the
molecular weight of the compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o 'H NMR: To elucidate the proton environment of the molecule.
o 13C NMR: To identify the number and types of carbon atoms.

e Infrared (IR) Spectroscopy: To identify the functional groups present, particularly the C-O-C
ether linkage.[11]

Visualizations
Synthesis Workflow of (2-Methoxyethyl)benzene

The following diagram illustrates the key steps in the synthesis of (2-Methoxyethyl)benzene
using the Williamson ether synthesis.
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Caption: Workflow for the synthesis of (2-Methoxyethyl)benzene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b124563?utm_src=pdf-body-img
https://www.benchchem.com/product/b124563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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